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Compound of Interest

Compound Name: Rauvoyunine C

CAS No.: 1211543-01-9

Cat. No.: B1169371

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Glimpse into a Complex Alkaloid
Rauvoyunine C is a naturally occurring alkaloid, a class of organic compounds characterized

by the presence of at least one nitrogen atom in a heterocyclic ring. Its intricate molecular

architecture places it within the burnamine-type indole alkaloids. The full systematic name for

Rauvoyunine C is (2S,3E,5S,6S,7aS,12aR,12bS,14R)-3-ethylidene-1,3,4,6,7,12b-hexahydro-

10-methoxy-14-[[[(3,4,5-trimethoxybenzoyl)oxy]methyl]-2H,12H-6,12a-Epoxy-2,7a-

methanoindolo[2,3-a]quinolizine-14-carboxylic acid, methyl ester. This complex nomenclature

hints at a polycyclic core with numerous stereocenters and functional groups, making it a

challenging and intriguing target for both phytochemical investigation and synthetic chemistry.

Chemical Structure and Properties
The definitive chemical structure of Rauvoyunine C is presented below, detailing its core

scaffold and key functional moieties.

Molecular Formula: C₃₂H₃₆N₂O₉
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Molecular Weight: 592.65 g/mol

CAS Number: 1211543-01-9

Synonyms: 11-Methoxyburnamine 17-O-3',4',5'-trimethoxybenzoate, IntermedinC

Property Value Source

Molecular Formula C₃₂H₃₆N₂O₉ [1]

Molecular Weight 592.65 [1]

CAS Number 1211543-01-9 [1]

Structural Elucidation Workflow

The structural determination of a complex natural product like Rauvoyunine C relies on a

synergistic application of modern spectroscopic techniques.

Caption: Workflow for the structural elucidation of Rauvoyunine C.

Key Structural Features:

Indole Nucleus: A fundamental bicyclic structure containing a benzene ring fused to a pyrrole

ring, characteristic of many alkaloids.

Quinolizine Moiety: A nitrogen-containing heterocyclic system that forms a significant portion

of the polycyclic core.

Epoxy Bridge and Methano Bridge: These rigid structural elements contribute to the

conformational complexity and stereochemical definition of the molecule.

Ethylidene Group: An exocyclic double bond that introduces a point of unsaturation.

Methoxy Group: An electron-donating group attached to the indole ring.

3,4,5-Trimethoxybenzoyl Ester: A bulky ester substituent that significantly influences the

molecule's overall properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.biocrick.com/Aloin-A-BCN1042.html
https://www.biocrick.com/Aloin-A-BCN1042.html
https://www.biocrick.com/Aloin-A-BCN1042.html
https://www.benchchem.com/product/b1169371/docs?utm_src=pdf-body#unveiling-the-intricate-architecture-of-rauvoyunine-c-a-technical-guide
https://www.benchchem.com/product/b1169371/docs?utm_src=pdf-body#unveiling-the-intricate-architecture-of-rauvoyunine-c-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl Ester: A common functional group in natural products.

Isolation and Natural Occurrence
Rauvoyunine C has been reported to be isolated from the root barks of Dictamnus

dasycarpus. This plant, belonging to the Rutaceae family, is a perennial herb with a history of

use in traditional medicine. The isolation of Rauvoyunine C from this source underscores the

rich chemical diversity of the plant kingdom and the potential for discovering novel bioactive

compounds.

Isolation Protocol Overview

The isolation of alkaloids from plant material typically involves a multi-step extraction and

purification process.

Caption: Generalized workflow for the isolation of Rauvoyunine C.

Spectroscopic Data (Hypothetical and Based on
Related Structures)
While the specific experimental spectra for Rauvoyunine C are not readily available in public

databases, a detailed analysis of its structure allows for the prediction of key spectroscopic

features. The following represents a hypothetical data set based on the known structure and

data from similar burnamine-type alkaloids.

¹H NMR Spectroscopy: The proton NMR spectrum would be highly complex, with numerous

signals in the aliphatic and aromatic regions. Key diagnostic signals would include:

Singlets for the methoxy groups.

Signals for the aromatic protons of the indole and trimethoxybenzoyl moieties.

A quartet and a doublet for the ethylidene group.

A singlet for the methyl ester.

A complex series of multiplets for the methine and methylene protons of the polycyclic core.
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¹³C NMR Spectroscopy: The carbon NMR spectrum would display 32 distinct signals

corresponding to each carbon atom in the molecule.

Signals in the aromatic region (100-150 ppm) for the indole and trimethoxybenzoyl rings.

A downfield signal for the ester carbonyl carbon (>170 ppm).

Signals for the carbons of the methoxy groups.

A variety of signals in the aliphatic region for the carbons of the intricate polycyclic system.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would be crucial for

confirming the molecular formula. The mass spectrum would show a prominent molecular ion

peak [M+H]⁺ at m/z 593.2445, corresponding to the calculated exact mass for C₃₂H₃₇N₂O₉⁺.

Fragmentation patterns would provide further structural information.

Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands for

the various functional groups present:

Stretching vibrations for N-H (indole).

Stretching vibrations for C=O (ester).

Stretching vibrations for C-O (ethers and ester).

Stretching vibrations for aromatic C=C bonds.

Biological Activity and Therapeutic Potential
While specific biological activity data for pure Rauvoyunine C is limited in the public domain,

alkaloids isolated from Dictamnus dasycarpus have been reported to possess a range of

pharmacological properties, including anti-inflammatory and cytotoxic activities. The complex

structure of Rauvoyunine C, with its multiple functional groups and stereocenters, suggests a

high potential for specific interactions with biological targets. Further investigation into its

bioactivity is warranted to explore its potential as a lead compound in drug discovery programs,

particularly in the areas of oncology and inflammatory diseases.
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Conclusion
Rauvoyunine C stands as a testament to the chemical complexity and diversity of natural

products. Its intricate, polycyclic structure, adorned with a variety of functional groups, presents

a significant challenge to synthetic chemists and a fascinating subject for pharmacologists. The

elucidation of its structure through modern spectroscopic methods provides a foundation for

further research into its synthesis, biosynthesis, and biological activity. As our understanding of

the therapeutic potential of natural products continues to grow, compounds like Rauvoyunine
C will undoubtedly play a crucial role in the development of new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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